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Get Quote

NG25 is a potent, ATP-competitive dual inhibitor, primarily targeting TGF-β-activated kinase 1 (TAK1)

and Mitogen-activated protein kinase kinase kinase kinase 2 (MAP4K2/GCK) [1]. The table below

summarizes its published half-maximal inhibitory concentration (IC50) values for various kinases [2] [1].

Kinase Target IC50 Value (nM)

LYN 12.9

MAP4K2 (GCK) 21.7

CSK 56.4

TAK1 149

ABL, ARG 75.2

FER 82.3

SRC 113

EphA2 773

EphB2 672

EphB4 999
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Kinase Target IC50 Value (nM)

ZAK 698

ZC1/HGK (MAP4K4) 3250

RAF1 7590

NG25 exerts its effects by inhibiting key pro-survival and stress-response pathways. The following diagram

illustrates the central role of TAK1 and the points where NG25 acts.
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NG25 inhibits TAK1, a central regulator that activates both the pro-survival NF-κB pathway and the stress-

responsive JNK/p38 pathways.

NG25 in Experimental Models

Research shows that NG25 can suppress cancer cell growth and act as a neuroprotective agent by modulating

the pathways described above.

In Cancer Research: NG25 inhibits proliferation and induces apoptosis, especially in KRAS-mutant
colorectal cancer (CRC) cells. It suppresses TAK1-mediated activation of NF-κB and MAPKs (ERK,
JNK, p38), downregulating anti-apoptotic proteins like XIAP [3]. NG25 also sensitizes breast cancer

cells to Doxorubicin (Dox) by blocking Dox-induced NF-κB activation and p38 phosphorylation [4].
In Neuroscience Research: In a neonatal rat model of hypoxic-ischemic (HI) brain injury, NG25

injection prior to insult inhibited the TAK1-JNK signaling pathway, reducing neuronal apoptosis and
ameliorating brain injury [5] [6].

The diagram below outlines the experimental workflow used to study NG25 as a combination therapy in

breast cancer.
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Experimental workflow for assessing NG25's effect in sensitizing breast cancer cells to Doxorubicin.

Key Insights for Researchers
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Based on the current literature, here are the most promising research applications for NG25:

A Tool for KRAS-Mutant Cancers: NG25 is a valuable compound for studying TAK1 inhibition in
KRAS-mutant colorectal cancer, where it effectively induces apoptosis [3].

A Combination Therapy Sensitizer: NG25 can sensitize a broad range of breast cancer cells to
Doxorubicin, suggesting a strategy to enhance efficacy of conventional chemotherapeutics [4].

A Neuroprotective Agent: NG25 shows potential for investigating pathways in hypoxic-ischemic
brain injury and other neurological disorders involving TAK1-JNK mediated apoptosis [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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